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Compound of Interest

Compound Name: cis-2-Pentene

Cat. No.: B165939 Get Quote

Essential Safety and Handling Guide for cis-2-
Pentene
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of cis-2-Pentene in a laboratory setting. It is intended for

researchers, scientists, and drug development professionals to ensure safe and compliant use

of this chemical.

Hazard Overview
cis-2-Pentene is a highly flammable liquid and vapor that can cause skin and serious eye

irritation.[1] It may also be fatal if swallowed and enters the airways.[1] It is crucial to handle

this chemical with appropriate safety measures to mitigate these risks.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling cis-2-Pentene:

Respiratory Protection: In areas with insufficient ventilation, use a full-face respirator with

appropriate multi-purpose combination respirator cartridges.[2] For emergencies or situations

with high vapor concentration, a self-contained breathing apparatus (SCBA) is required.[1][3]

Eye and Face Protection: Wear chemical safety goggles and a face shield to protect against

splashes.[1][2]
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Hand Protection: Use impervious chemical-resistant gloves.[1] Gloves should be inspected

before each use and disposed of properly after handling the chemical.[2]

Body Protection: Wear flame-retardant and antistatic protective clothing.[2] An impervious

chemical-resistant suit and protective boots may be necessary depending on the scale of the

operation.[1]

Operational Plan: From Receipt to Disposal
This section outlines the step-by-step procedures for the safe handling and storage of cis-2-
Pentene.

3.1. Receiving and Storage

Inspection: Upon receipt, inspect the container for any signs of damage or leaks.

Storage Location: Store cis-2-Pentene in a designated flammables storage area.[4][5]

Storage Conditions: The storage area must be cool, dry, and well-ventilated.[6][7] Keep the

container tightly closed.[6]

Ignition Sources: Ensure the storage area is free from heat, sparks, open flames, and any

other potential ignition sources.[1][6]

Incompatible Materials: Store cis-2-Pentene away from strong oxidizing agents.[5]

3.2. Handling and Experimental Use

Ventilation: All handling procedures must be performed in a well-ventilated area, preferably

within a chemical fume hood or a closed system with local exhaust ventilation.[1][7]

Grounding: Ground and bond all containers and receiving equipment to prevent the buildup

of electrostatic charge.[6]

Tools: Use only non-sparking, explosion-proof tools and equipment.[1][7]

Personal Hygiene: Wash hands and face thoroughly after handling.[1] Do not eat, drink, or

smoke in the handling area.[8]
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Spill Prevention: Handle the chemical carefully to avoid spills. Have a spill response kit

readily available.

Quantitative Data
The following table summarizes the key quantitative data for cis-2-Pentene:

Property Value

Molecular Formula C5H10

Molecular Weight 70.13 g/mol

Appearance Colorless liquid[4][9]

Odor Disagreeable, hydrocarbon-like[4][9]

Melting Point -180 °C[1]

Boiling Point 37-38 °C

Flash Point -18 °C (-0.4 °F) - closed cup[1]

Density 0.65 g/mL at 25 °C

Vapor Pressure 8.17 psi at 20 °C

Flammability Limits Lower: 1.5%, Upper: 8.7%[1]

Solubility in Water Insoluble[4]

Solubility in Solvents Soluble in alcohol, benzene, and ether[4]

Disposal Plan
Proper disposal of cis-2-Pentene and contaminated materials is critical to ensure

environmental safety and regulatory compliance.

5.1. Spill Cleanup

Immediate Action: Eliminate all ignition sources from the area.[1]
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Containment: For small spills, absorb the liquid with an inert material such as dry sand or

earth.[1] For larger spills, dike the area to prevent spreading.[1]

Collection: Collect the absorbed material using non-sparking tools and place it into a

suitable, labeled, and sealed container for disposal.[1][7]

Ventilation: Ensure the area is well-ventilated during and after the cleanup.

Environmental Protection: Prevent the spilled material from entering drains, sewers, or

waterways.[1][6]

5.2. Waste Disposal

Waste Containers: All cis-2-Pentene waste, including contaminated materials, must be

collected in properly labeled, sealed containers.

Regulations: Dispose of all chemical waste in accordance with local, state, and federal

regulations.[10]

Disposal Method: The preferred methods of disposal are through a licensed chemical

destruction facility or by controlled incineration.[7] Do not dispose of cis-2-Pentene down the

drain.[7]

Empty Containers: Empty containers may still contain explosive vapors and should be

handled with care.[10] They should be triple-rinsed or punctured before disposal to prevent

reuse.[7]

Experimental Workflow Diagram
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Workflow for Handling cis-2-Pentene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b165939?utm_src=pdf-custom-synthesis
https://www.tcichemicals.com/BE/en/sds/P0065_EU_6N.pdf
https://dept.harpercollege.edu/chemistry/msds/Pentene%202-.pdf
https://en.gazfinder.com/cis-2-pentene/
https://en.gazfinder.com/cis-2-pentene/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0769413.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB0769413_EN.htm
https://fr.cpachem.com/msds?num=SB15741&dnl=sd_-_cis-2-Pentene_%5BCAS_627-20-3%5D_%28SB15741%29_%28EU%29.pdf
https://www.echemi.com/sds/cis-3-methyl-2-pentene-pid_Rock36684.html
https://wileyco.com/wp-content/uploads/2023/04/2-Pentene-CisTrans_000074TWileyCo.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/cis-2-PENTENE
https://datasheets.scbt.com/sc-234380.pdf
https://www.benchchem.com/product/b165939#personal-protective-equipment-for-handling-cis-2-pentene
https://www.benchchem.com/product/b165939#personal-protective-equipment-for-handling-cis-2-pentene
https://www.benchchem.com/product/b165939#personal-protective-equipment-for-handling-cis-2-pentene
https://www.benchchem.com/product/b165939#personal-protective-equipment-for-handling-cis-2-pentene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165939?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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